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Compound of Interest

Compound Name: 6-iodo-1H-indole-2,3-dione

Cat. No.: B1316932 Get Quote

Essential Safety and Handling Guide for 6-iodo-1H-
indole-2,3-dione
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 6-iodo-1H-indole-2,3-dione (also

known as 6-Iodoisatin). Adherence to these protocols is essential for ensuring laboratory safety

and regulatory compliance.

Immediate Safety and Hazard Information
6-iodo-1H-indole-2,3-dione is classified as an irritant and is toxic if swallowed.[1][2] It can

cause skin, eye, and respiratory irritation.[3] Therefore, handling requires strict adherence to

safety protocols to minimize exposure risks.

Hazard Identification and Classification:
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Identifier Information

Product Name 6-iodo-1H-indole-2,3-dione

Synonym 6-Iodoisatin[1]

CAS Number 3370-25-4[1]

Molecular Formula C₈H₄INO₂[1]

Physical State Solid

GHS Pictograms
alt text

alt text

Signal Word Danger[2]

Hazard Statements

H301: Toxic if swallowed.[2]H315: Causes skin

irritation.[3]H317: May cause an allergic skin

reaction.H319: Causes serious eye irritation.[2]

[3]H335: May cause respiratory irritation.[2][3]

Incompatible Materials Strong oxidizing agents.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against exposure. The following

equipment is mandatory when handling 6-iodo-1H-indole-2,3-dione.
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PPE Category Specific Recommendations Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Inspect for

integrity before each use.

To prevent skin contact and

irritation.

Eye & Face Protection

Chemical safety goggles or

safety glasses with side

shields.[4] A face shield should

be used if there is a risk of

splashing.

To protect eyes from dust

particles and splashes, which

can cause serious irritation.

Respiratory Protection

Handle only in a well-ventilated

area, preferably within a

chemical fume hood.[2] Use a

NIOSH-approved respirator

with a particulate filter (N95 or

higher) if dust generation is

unavoidable outside a fume

hood.

To prevent inhalation of

airborne particles that may

cause respiratory irritation.[2]

Body Protection

A standard laboratory coat

must be worn at all times.[5]

Consider a chemically resistant

apron if handling large

quantities or if there is a

significant risk of splashing.

To protect skin and clothing

from contamination.

Footwear Closed-toe shoes.
Standard laboratory practice to

protect feet from spills.[5]

Operational Plan: Handling Protocol
This step-by-step guidance ensures the safe handling of 6-iodo-1H-indole-2,3-dione from

preparation to post-handling cleanup.

1. Preparation:

Ensure all necessary PPE is available and in good condition.
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Designate a specific handling area within a chemical fume hood to minimize inhalation risk.

[2]

Keep the container tightly closed when not in use.

Verify that an eyewash station and safety shower are accessible and operational.

2. Weighing and Transfer:

Conduct all weighing and transfer operations of the solid compound inside a chemical fume

hood to control dust.[5]

Use a spatula or other appropriate tool for transfers to avoid generating airborne dust.

Avoid direct contact with the substance.

3. In-Solution Handling:

When working with the compound in solution, continue to handle it within the fume hood.

If heating is required, do so in a well-ventilated area or fume hood to prevent the inhalation of

any vapors.[5]

4. Post-Handling and Cleanup:

After handling, wash hands and any exposed skin thoroughly with soap and water.

Decontaminate the work area and any equipment used according to standard laboratory

procedures.

Remove and wash any contaminated clothing before reuse.[2]

Disposal Plan
Proper disposal of 6-iodo-1H-indole-2,3-dione and associated contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Solid Chemical Waste:
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Collect unused or waste 6-iodo-1H-indole-2,3-dione in a clearly labeled, sealed, and

appropriate hazardous waste container.[5]

Contaminated Labware & PPE:

Rinse contaminated reusable glassware with a suitable solvent (e.g., acetone, ethanol)

inside a chemical fume hood. Collect the rinse-ate as hazardous liquid waste.

Dispose of grossly contaminated disposable labware (e.g., pipette tips, weighing boats)

and PPE (e.g., gloves) as solid hazardous waste in a designated container.[5]

Waste Disposal:

All waste must be disposed of through a licensed waste disposal company.[2]

Do not allow the product to enter drains or waterways.[6]

Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow Visualization
The following diagram illustrates the essential workflow for safely handling 6-iodo-1H-indole-
2,3-dione.
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Caption: Safe handling workflow for 6-iodo-1H-indole-2,3-dione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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